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Compound of Interest

Compound Name: 5-Methylisophthalic acid

Cat. No.: B1293911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methylisophthalic acid, also known as uvitic acid, is an aromatic dicarboxylic acid with the

chemical formula C₉H₈O₄.[1] It is a white to off-white crystalline solid at room temperature and

is characterized by a benzene ring substituted with two carboxylic acid groups at positions 1

and 3, and a methyl group at position 5.[1] This compound serves as a valuable building block

in various chemical syntheses, particularly in the production of specialty polymers, resins, and

as an intermediate in the synthesis of pharmaceuticals and flame-retardant materials.[2] Its

rigid structure and the presence of two carboxylic acid functional groups make it a key

component in the development of metal-organic frameworks (MOFs). This guide provides a

comprehensive overview of the core properties, experimental protocols, and relevant workflows

for 5-Methylisophthalic acid.

Core Properties
The physical and chemical properties of 5-Methylisophthalic acid are summarized in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1293911?utm_src=pdf-interest
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.guidechem.com/encyclopedia/5-methylisophthalic-acid-dic4534.html
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.benchchem.com/product/b1293911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 499-49-0 [3][4][5]

IUPAC Name
5-methylbenzene-1,3-

dicarboxylic acid
[5][6]

Synonyms
Uvitic acid, 5-Methyl-1,3-

benzenedicarboxylic acid
[5][7]

Molecular Formula C₉H₈O₄ [1][4][6]

Molecular Weight 180.16 g/mol [3][4][6]

Appearance
White to off-white crystalline

powder/solid
[1][8]

Melting Point 299-303 °C (lit.) [3][9][10]

Solubility Sparingly soluble in water [1]

pKa 3.60 ± 0.10 (Predicted) [1]

Table 2: Spectroscopic and Analytical Data
Property Value Source(s)

InChI

1S/C9H8O4/c1-5-2-

6(8(10)11)4-7(3-5)9(12)13/h2-

4H,1H3,(H,10,11)(H,12,13)

[3][6]

InChIKey
PMZBHPUNQNKBOA-

UHFFFAOYSA-N
[3][6]

SMILES
CC1=CC(=CC(=C1)C(=O)O)C(

=O)O
[3][6]

Mass Spectrometry
Major peaks at m/z 180, 163,

135
[6]

Table 3: Safety and Hazard Information
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Hazard Statement GHS Classification Source(s)

H315 Causes skin irritation [6][9]

H319 Causes serious eye irritation [6][9]

H335 May cause respiratory irritation [6][9]

Signal Word Warning [3][9]

Personal Protective Equipment

(PPE)

Dust mask (type N95, US),

eyeshields, gloves
[3][9]

Experimental Protocols
Detailed methodologies for key experiments related to the characterization of 5-
Methylisophthalic acid are provided below.

Protocol 1: Determination of Melting Point
This protocol describes a general method for determining the melting point of 5-
Methylisophthalic acid using a capillary melting point apparatus.

Materials:

5-Methylisophthalic acid sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Spatula

Mortar and pestle (optional, for fine powder)

Procedure:

Sample Preparation: Ensure the 5-Methylisophthalic acid sample is dry and finely

powdered. If necessary, gently grind the crystals in a mortar and pestle.
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Capillary Tube Filling: Press the open end of a capillary tube into the powdered sample. A

small amount of the solid should enter the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the solid down to the bottom. The packed sample height should be 2-3 mm.

Apparatus Setup: Place the filled capillary tube into the sample holder of the melting point

apparatus.

Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be

used to determine an approximate melting range. For a more accurate measurement, heat

rapidly to about 15-20 °C below the expected melting point, then reduce the heating rate to

1-2 °C per minute.

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (T1) and the temperature at which the

entire sample becomes a clear liquid (T2). The melting point range is reported as T1-T2. For

pure 5-Methylisophthalic acid, this range is expected to be narrow.

Protocol 2: Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general reversed-phase HPLC method for assessing the purity of 5-
Methylisophthalic acid.

Instrumentation and Reagents:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for mobile phase acidification)
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5-Methylisophthalic acid standard (high purity)

Sample of 5-Methylisophthalic acid for analysis

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

water, acidified with a small amount of phosphoric acid or formic acid (e.g., 0.1%). A common

starting point is a gradient elution from a lower to a higher concentration of acetonitrile to

ensure separation of potential impurities with different polarities.

Standard Solution Preparation: Prepare a stock solution of the high-purity 5-
Methylisophthalic acid standard at a known concentration (e.g., 1 mg/mL) in a suitable

solvent (e.g., a mixture of acetonitrile and water).

Sample Solution Preparation: Prepare a solution of the 5-Methylisophthalic acid sample to

be analyzed at approximately the same concentration as the standard solution.

Chromatographic Conditions (Example):

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: Ambient or controlled (e.g., 30 °C)

Detection Wavelength: 254 nm (or a wavelength determined by UV-Vis scan of the

standard)

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Data Interpretation: Compare the chromatogram of the sample to that of the standard. The

purity of the sample can be calculated based on the area of the main peak corresponding to

5-Methylisophthalic acid relative to the total area of all peaks. Impurities will appear as

separate peaks.
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Logical Workflow Visualization
As no specific biological signaling pathways involving 5-Methylisophthalic acid are well-

documented in publicly available literature, the following diagram illustrates a logical workflow

for its synthesis via the oxidation of mesitylene, a common laboratory-scale preparation

method.

Mesitylene
(1,3,5-Trimethylbenzene)

Oxidation Reaction

Reactant

Oxidizing Agent
(e.g., KMnO₄, HNO₃)

Reagent

Crude 5-Methylisophthalic
acid

Yields Purification
(Recrystallization)

Processed by Pure 5-Methylisophthalic
acid (CAS 499-49-0)

Results in

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Methylisophthalic acid.

This guide provides a foundational understanding of 5-Methylisophthalic acid for

professionals in research and development. The provided data and protocols are intended to

facilitate its effective use and characterization in scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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